1,4-Dioctylbenzene
Overview
Description
1,4-Dioctylbenzene is a chemical compound with the empirical formula C22H38 . It is a colorless liquid and can be synthesized by treating 1,4-dichlorobenzene with a suitable Grignard reagent like octyl magnesium bromide and 1-bromooctane .
Synthesis Analysis
The synthesis of 1,4-Dioctylbenzene involves treating 1,4-dichlorobenzene with a suitable Grignard reagent like octyl magnesium bromide and 1-bromooctane .Molecular Structure Analysis
The molecular weight of 1,4-Dioctylbenzene is 302.54 g/mol . The molecular structure consists of a benzene ring with two octyl groups attached at the 1 and 4 positions .Physical And Chemical Properties Analysis
1,4-Dioctylbenzene has a boiling point of 359-360 °C and a density of 0.8376 g/mL at 25 °C . It has a refractive index of 1.481 .Scientific Research Applications
Semiconducting Polymers Synthesis : Krebs and Jørgensen (2004) explored the synthesis of semiconducting polymers using 1,4-diamino-2,5-dioctylbenzene, demonstrating its utility in creating materials with potential electronic applications (Krebs & Jørgensen, 2004).
Fluorescent Sensors for Vapor Detection : Zyryanov, Palacios, and Anzenbacher (2008) synthesized 1,4-diarylpentiptycenes from 1,4-dichloro- or 1,4-difluoro-2,5-diarylbenzene derivatives, indicating the potential of these compounds in developing sensors for detecting explosives (Zyryanov et al., 2008).
Organic Light Emitting Diodes (OLEDs) : Papaefthimiou, Siokou, and Kennou (2002) studied the growth of oligomer films, including those based on 1,4-dioctyloxybenzene, on various substrates for use in OLEDs (Papaefthimiou et al., 2002).
Photodissociation Dynamics Study : Stankus et al. (2016) investigated the photodissociation dynamics of 1,4-diiodobenzene, contributing to the understanding of the photochemical processes of related compounds (Stankus et al., 2016).
Corrosion Inhibition in Steel : Singh and Quraishi (2016) examined the use of compounds structurally related to 1,4-dioctylbenzene as corrosion inhibitors for mild steel, highlighting their effectiveness in industrial applications (Singh & Quraishi, 2016).
Rocket Ramjet Engine Fuels : Yanovskii et al. (2019) explored the use of 1,4-diethynylbenzene as a dispersant in solid fuels for rocket ramjet engines, suggesting its potential for enhancing fuel efficiency (Yanovskii et al., 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1,4-Dioctylbenzene is a chemical compound with the formula C22H38 . It’s important to note that the targets of a compound can vary depending on the context of its use.
Mode of Action
It has been used as a dispersant for graphene . In this context, the compound interacts with graphene to improve its dispersibility. The alkyl chain length and solubility in the solvent play a vital role in graphene dispersion .
Biochemical Pathways
It’s known that metabolic intermediates of biochemical pathways can act as intra- and extracellular signaling molecules affecting cell responses . The signaling effects of metabolites are concentration and localization dependent .
Pharmacokinetics
For instance, it has a molecular weight of 302.54 , and a density of 0.8376 g/mL at 25 °C . These properties can influence the compound’s bioavailability.
Result of Action
As a dispersant for graphene, it can improve the material’s dispersibility, which could have implications for the material’s properties and applications .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,4-Dioctylbenzene. For instance, the compound’s interaction with graphene as a dispersant is influenced by factors such as the alkyl chain length and solubility in the solvent .
properties
IUPAC Name |
1,4-dioctylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H38/c1-3-5-7-9-11-13-15-21-17-19-22(20-18-21)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNLMYIPOMNQVLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=CC=C(C=C1)CCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H38 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70453600 |
Source
|
| Record name | 1,4-Dioctylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70453600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioctylbenzene | |
CAS RN |
10541-38-5 |
Source
|
| Record name | 1,4-Dioctylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70453600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-Dioctylbenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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